Pyrazolo[1,5-a]pyridine-7-carbaldehyde

• IUPAC Name: pyrazolo[1,5-a]pyridine-7-carbaldehyde
• InChI: InChI=1S/C8H6N2O/c11-6-8-3-1-2-7-4-5-9-10(7)8/h1-6H
• InChI Key: SGNBVQKSJWCGOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC=NN2C(=C1)C=O
• Molecular Formula: C8H6N2O
• DSSTOX Substance ID: DTXSID20446320
• Molecular Weight: 146.15 g/mol
• CAS RN: 362661-83-4

Description

Pyrazolo[1,5-a]pyridine is an important core of nitrogen ring junction heterocyclic compounds. It has an emerging interest in synthetic and medicinal chemistry due to its novel and uncomplicated methods. These motifs are highly used in medicinal chemistry and drug molecule production.

Synthesis Analysis

Pyrazolo[1,5-a]pyridine can be synthesized using novel and uncomplicated methods. A TEMPO-mediated [3 + 2] annulation–aromatization protocol for the preparation of pyrazolo [1,5- a ]pyridines from N -aminopyridines and α,β-unsaturated compounds was developed. This procedure offered multisubstituted pyrazolo [1,5- a ]pyridines in good to excellent yield with high and predictable regioselectivity.

Molecular Structure Analysis

The molecular structure of Pyrazolo[1,5-a]pyridine is versatile and easy to prepare. It allows for further ring extension like electron gaining and donating in pyrazolo pyridine, which makes a difference in chemical property.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyridine analogs focus on synthetic strategies in recent years. The Cu (I) catalyzed 1,3 dipolar cycloaddition reaction (click condition) with synthesized glycone and aglycone intermediates was used to transform designed triazole-linked pyrazolo [1,5- a ]pyrimidine-based glycohybrids.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyridine is versatile and easy to prepare. It allows for further ring extension like electron gaining and donating in pyrazolo pyridine, which makes a difference in chemical property.

Scientific Research Applications

Antibacterial Activity

Pyrazolo[1,5-a]pyridine-7-carbaldehyde derivatives have been synthesized and evaluated for their antibacterial properties. A study by Panda, Karmakar, and Jena (2011) demonstrated that certain derivatives exhibited moderate to good antibacterial activity against various Gram-negative and Gram-positive bacteria, such as P. aeruginosa, E. coli, S. pneumoniae, and B. cereus (Panda, Karmakar, & Jena, 2011).

Synthesis of Heterocyclic Compounds

Jachak et al. (2007) reported the synthesis of a series of pyrazolo[3,4-b]pyridines using Friedlander condensation, highlighting the chemical versatility and potential for generating diverse heterocyclic compounds (Jachak, Avhale, Toche, & Sabnis, 2007).

Anti-Mitotic Activity

Research by Milišiūnaitė et al. (2018) explored the anti-mitotic activity of 2H-pyrazolo[4,3-c]pyridines, a class of compounds related to this compound. They found that these compounds displayed cytotoxicity against cancer cell lines and induced apoptosis, suggesting potential applications in cancer research (Milišiūnaitė et al., 2018).

Fluorescence Studies

Patil et al. (2010) synthesized heterocyclic orthoaminoaldehydes, including derivatives of this compound, and studied their photophysical properties. This work indicates potential applications in materials science, particularly in the development of fluorescent materials (Patil, Shelar, Rote, Toche, & Jachak, 2010).

Synthesis of Chalcones and Dipyrazolopyridines

Quiroga et al. (2010) developed novel 6-chloropyrazolo[3,4-b]pyridine-5-carbaldehydes and used them in the synthesis of chalcone analogues and dipyrazolopyridines, demonstrating the utility of pyrazolo[1,5-a]pyridine derivatives in organic synthesis (Quiroga, Díaz, Insuasty, Abonía, Nogueras, & Cobo, 2010).

Anti-Inflammatory and Analgesic Activities

Chamakuri, Murthy, and Yellu (2016) synthesized 7-azaindazole-chalcone derivatives from this compound and evaluated their anti-inflammatory and analgesic activities. This research indicates potential therapeutic applications for these compounds (Chamakuri, Murthy, & Yellu, 2016).

Multicomponent Reaction for Tricyclic Compounds

Holzer et al. (2012) described the synthesis of dipyrazolo[1,5-a:4',3'-c]pyridines via a multicomponent reaction, further highlighting the chemical diversity achievable with pyrazolo[1,5-a]pyridine derivatives (Holzer, Vilkauskaitė, Arbačiauskienė, & Šačkus, 2012).

Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyridine-7-carbaldehyde is a member of the Pyrazolo[1,5-a]pyrimidines (PP) family . These compounds have been identified as strategic compounds for optical applications and have a high impact in medicinal chemistry . .

Mode of Action

It’s known that the regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-michael type), thus bonding the nh2-group of the starting aminopyrazole with the cβ .

Biochemical Pathways

It’s known that pyrazolo[1,5-a]pyrimidines have significant photophysical properties , which suggests they may interact with light-sensitive biochemical pathways.

Pharmacokinetics

Its molecular weight is 14615 , which is within the range generally considered favorable for oral bioavailability in drug design.

Result of Action

Pyrazolo[1,5-a]pyrimidines have been highlighted for their anticancer potential and enzymatic inhibitory activity .

Action Environment

It’s known that pyrazolo[1,5-a]pyrimidines have tunable photophysical properties , suggesting that light conditions could potentially influence their action.

Safety and Hazards

Pyrazolo[1,5-a]pyridine-7-carbaldehyde has been classified as Acute Tox. 4 Oral - Skin Irrit. 2 - Skin Sens. 1. It is also classified under Storage Class Code 11, which refers to Combustible Solids.

Future Directions

The growing wealth of pyrazolo [1,5- a ]pyridine analog focuses on synthetic strategies in recent years. This review is planned for the comprehensive discussion about developments, synthesis, and reactivity of pyrazolo [1,5- a ]pyridine, and mainly the contributions after 2006.